3-ethyl-6-(piperidin-1-yl)-1,2,3,4-tetrahydropyrimidine-2,4-dione

• IUPAC Name: 3-ethyl-6-piperidin-1-yl-1H-pyrimidine-2,4-dione
• InChI: InChI=1S/C11H17N3O2/c1-2-14-10(15)8-9(12-11(14)16)13-6-4-3-5-7-13/h8H,2-7H2,1H3,(H,12,16)
• InChI Key: BRSXIMWCWJEAGZ-UHFFFAOYSA-N
• Canonical SMILES: CCN1C(=O)C=C(NC1=O)N2CCCCC2
• Molecular Formula: C11H17N3O2
• Molecular Weight: 223.27 g/mol

Description

The compound “3-ethyl-6-(piperidin-1-yl)-1,2,3,4-tetrahydropyrimidine-2,4-dione” is a complex organic molecule. It contains a pyrimidine ring, which is a six-membered ring with two nitrogen atoms and four carbon atoms. The pyrimidine ring is substituted with an ethyl group at the 3-position and a piperidinyl group at the 6-position. The 2,4-positions of the pyrimidine ring are occupied by carbonyl groups (C=O), making it a dione.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the planar pyrimidine ring system, with the ethyl and piperidinyl groups adding steric bulk. The carbonyl groups would contribute to the polarity of the molecule.

Chemical Reactions Analysis

As an organic compound containing multiple functional groups, “this compound” could potentially undergo a variety of chemical reactions. The carbonyl groups could be involved in nucleophilic addition reactions, while the pyrimidine ring could undergo electrophilic substitution.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its functional groups. For instance, the presence of the carbonyl groups and the nitrogen atoms in the ring structure could allow for hydrogen bonding, affecting its solubility in different solvents.

Scientific Research Applications

3-ethyl-6-(piperidin-1-yl)-1,2,3,4-tetrahydropyrimidine-2,4-dione has potential applications in a variety of scientific research fields. It has been studied for its potential use in the development of drugs for the treatment of cancer, as well as for its potential use in the development of antifungal and antibacterial agents. It has also been studied for its potential use in the development of antiviral agents, as well as for its potential use in the development of pesticides and herbicides. In addition, it has been studied for its potential use in the development of materials for the production of nanomaterials and other materials for use in medical and electronic applications.

Mechanism of Action

The mechanism of action of 3-ethyl-6-(piperidin-1-yl)-1,2,3,4-tetrahydropyrimidine-2,4-dione is not yet fully understood. However, it is believed that the molecule binds to certain proteins and enzymes, which in turn affects the activity of these proteins and enzymes. This binding can alter the activity of the proteins and enzymes, which can lead to various biochemical and physiological effects.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound are not yet fully understood. However, it has been shown to have potential effects on the activity of certain proteins and enzymes, which can lead to various biochemical and physiological effects. For example, it has been shown to have potential effects on the activity of certain enzymes involved in the metabolism of carbohydrates, lipids, and proteins. In addition, it has been shown to have potential effects on the activity of certain enzymes involved in the production of hormones, as well as on the activity of certain enzymes involved in the metabolism of drugs and toxins.

Advantages and Limitations for Lab Experiments

The advantages of using 3-ethyl-6-(piperidin-1-yl)-1,2,3,4-tetrahydropyrimidine-2,4-dione in laboratory experiments include its low cost, its stability, and its ability to be easily synthesized. Furthermore, it is a relatively safe compound, and it has been shown to have potential applications in a variety of scientific research fields. However, there are some limitations to using this compound in laboratory experiments. For example, it is not yet fully understood how it binds to certain proteins and enzymes, which can lead to unpredictable results. In addition, it is not yet fully understood how it affects the activity of certain proteins and enzymes, which can also lead to unpredictable results.

Future Directions

There are a number of potential future directions for the research and development of 3-ethyl-6-(piperidin-1-yl)-1,2,3,4-tetrahydropyrimidine-2,4-dione. One potential direction is to further investigate its mechanism of action, in order to better understand how it binds to certain proteins and enzymes and how it affects their activity. Another potential direction is to further investigate its potential applications in the development of drugs for the treatment of cancer, as well as for its potential use in the development of antifungal and antibacterial agents. In addition, further research could be conducted to investigate its potential use in the development of antiviral agents, as well as for its potential use in the development of materials for the production of nanomaterials and other materials for use in medical and electronic applications. Finally, further research could be conducted to investigate its potential effects on the activity of certain enzymes involved in the metabolism of carbohydrates, lipids, and proteins, as well as its potential effects on the activity of certain enzymes involved in the production of hormones, and its potential effects on the activity of certain enzymes involved in the metabolism of drugs and toxins.

Synthesis Methods

3-ethyl-6-(piperidin-1-yl)-1,2,3,4-tetrahydropyrimidine-2,4-dione can be synthesized in a variety of ways. One common method is the condensation reaction of piperidine and ethyl acetate. This reaction involves the use of a strong base, such as sodium hydroxide or potassium hydroxide, and a strong acid, such as hydrochloric acid or sulfuric acid. The reaction is typically carried out at a temperature of around 80-90°C. Another method involves the reaction of ethyl piperidine and ethyl acetate in the presence of a strong base. This reaction is also carried out at a temperature of around 80-90°C.

Safety and Hazards

The safety and hazards associated with this compound would depend on various factors, including its reactivity, toxicity, and potential for bioaccumulation. Without specific data, it’s not possible to provide a detailed safety profile.